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Compound of Interest

Compound Name: (R)-Linezolid-d3

Cat. No.: B12413439 Get Quote

Technical Support Center: (R)-Linezolid-d3
Welcome to the technical support center for (R)-Linezolid-d3. This guide provides detailed

information, troubleshooting advice, and protocols to help researchers successfully use this

compound in in vitro assays.

Frequently Asked Questions (FAQs)
Q1: What is (R)-Linezolid-d3 and how does it differ from Linezolid?

(R)-Linezolid-d3 is a deuterated form of the R-enantiomer of Linezolid. The 'd3' indicates that

three hydrogen atoms have been replaced with deuterium atoms. This isotopic labeling makes

it suitable for use as an internal standard in mass spectrometry-based assays, such as

pharmacokinetic (PK) studies. For most biological purposes, including its mechanism of action

and solubility, it behaves nearly identically to non-deuterated (R)-Linezolid. It is important to

note that the antibacterial activity resides in the S-enantiomer, while the R-enantiomer is devoid

of such properties.

Q2: What is the primary mechanism of action for Linezolid?

Linezolid is a synthetic antibiotic from the oxazolidinone class.[1] It inhibits bacterial protein

synthesis by binding to the 23S ribosomal RNA (rRNA) on the 50S subunit of the bacterial

ribosome.[2][3] This action prevents the formation of the functional 70S initiation complex,
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which is a crucial early step in protein synthesis.[2][4] This unique mechanism means there is

infrequent cross-resistance with other protein synthesis inhibitors.

Q3: What are the basic physicochemical properties of Linezolid?

The properties of (R)-Linezolid-d3 are essentially the same as Linezolid. Key properties are

summarized in the table below.

Property Value Reference

Molecular Formula C₁₆H₂₀FN₃O₄ (for Linezolid)

Molecular Weight 337.35 g/mol (for Linezolid)

Aqueous Solubility Approx. 3 mg/mL

PBS (pH 7.2) Solubility Approx. 0.1 mg/mL

logP 0.55 - 0.9

pKa 1.8

Q4: How should I store (R)-Linezolid-d3 powder and stock solutions?

Solid Powder: The solid, crystalline form of (R)-Linezolid-d3 should be stored at -20°C.

Stock Solutions: For organic stock solutions (e.g., in DMSO), it is recommended to aliquot

into single-use volumes and store at -80°C for up to 6 months or -20°C for 1 month,

protected from light. Aqueous solutions are not recommended for storage for more than one

day.

Troubleshooting Guide: Solubility Issues
Q5: My (R)-Linezolid-d3 is not dissolving in my aqueous buffer. What should I do?

(R)-Linezolid-d3 has low solubility in neutral aqueous buffers like PBS (approx. 0.1 mg/mL).

Direct dissolution in aqueous media is often challenging for achieving high concentrations.

Solution Workflow:
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Prepare a high-concentration stock solution in an organic solvent first. Dimethyl sulfoxide

(DMSO) is the recommended primary solvent.

Use gentle warming or sonication to aid dissolution in the organic solvent if needed.

Serially dilute the organic stock solution into your final aqueous assay medium. Ensure

vigorous mixing during dilution.

stock

dilute

Click to download full resolution via product page

Q6: I observed precipitation when I added my DMSO stock solution to the cell culture medium.

How can I fix this?

This is a common issue known as "crashing out," where a compound soluble in an organic

solvent precipitates upon dilution into an aqueous medium.

Troubleshooting Steps:

Reduce the Final Concentration: Your target concentration may exceed the aqueous

solubility limit of the compound. Try working with a lower final concentration.

Decrease the Stock Concentration: Prepare a less concentrated DMSO stock. This requires

adding a larger volume to your medium, but the more gradual change in solvent polarity can

sometimes prevent precipitation.

Check the Final DMSO Concentration: The final concentration of DMSO in your assay

should be kept as low as possible, ideally ≤0.1% and almost always below 1%, as higher
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concentrations can be toxic to cells. If you are adding a large volume of a low-concentration

stock, ensure you are not exceeding the tolerable DMSO limit for your specific cell line.

Use a Co-Solvent: For in vivo preparations, formulations often use co-solvents like PEG300

and Tween-80. While less common for in vitro work, a small amount of a surfactant might be

permissible depending on the assay. Always run a vehicle control.

Precipitation Observed
in Assay Medium

Is the final compound
concentration too high?

Action: Reduce final
working concentration

Yes

Is the final DMSO
concentration >0.5%?

No

Retest Dilution

Action: Prepare a more
concentrated stock solution

Yes

No, problem persists
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Q7: What is the maximum concentration of DMSO I can use in my cell-based assay?

The tolerance to DMSO is highly cell-line dependent.

General Guideline: Aim for a final concentration of ≤0.1%.

Acceptable Upper Limit: Many robust cell lines can tolerate up to 0.5%.

Absolute Maximum: Concentrations of 1% or higher are often cytotoxic and can induce off-

target effects.

Crucially, always include a "vehicle control" in your experiments. This control should contain the

same final concentration of DMSO as your highest compound concentration but without the

compound itself. This allows you to differentiate between the effects of the compound and the

solvent.

Experimental Protocols & Data
Solubility Data Summary
The following table summarizes the solubility of Linezolid in various solvents.

Solvent Solubility (approx.) Reference

DMSO ≥ 100 mg/mL

Dimethyl formamide (DMF) 30 mg/mL

Ethanol 8.4 mg/mL

Water 3 mg/mL

PBS (pH 7.2) 0.1 mg/mL

Protocol 1: Preparation of a 100 mM DMSO Stock
Solution
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Calculation: The molecular weight of Linezolid is 337.35 g/mol . (R)-Linezolid-d3 will have a

slightly higher MW (approx. 340.37 g/mol ). Use the precise MW from your product's

Certificate of Analysis. For this example, we use 337.35.

To make 1 mL of a 100 mM (0.1 M) stock: 0.1 mol/L * 1 L/1000 mL * 337.35 g/mol =

0.0337 g/mL = 33.7 mg/mL.

Procedure: a. Weigh out 3.37 mg of (R)-Linezolid-d3 powder. b. Add 100 µL of high-purity,

anhydrous DMSO. c. Vortex thoroughly. If needed, sonicate in a water bath for 5-10 minutes

until the solid is completely dissolved. d. Aliquot into single-use tubes and store at -80°C.

Protocol 2: Serial Dilution for an In Vitro Assay
This protocol describes preparing a 10-point, 2-fold dilution series for a 96-well plate assay,

starting from a 100 µM final concentration.

Intermediate Dilution: a. Dilute your 100 mM DMSO stock 1:100 in cell culture medium to

create a 1 mM intermediate solution. Note: This step is prone to precipitation. Add the DMSO

stock to the medium while vortexing. b. Further dilute the 1 mM solution 1:5 in medium to

create a 200 µM working solution. This will be the highest concentration added to the plate (it

will be diluted 1:1 in the well).

Plate Setup: a. Add 100 µL of cell culture medium to all wells of a 96-well plate except for

column 1. b. Add 200 µL of the 200 µM working solution to all wells in column 1. c. Perform a

serial dilution: Transfer 100 µL from column 1 to column 2. Mix well by pipetting up and

down. d. Transfer 100 µL from column 2 to column 3. Repeat across the plate to column 10.

Discard 100 µL from column 10. e. Column 11 should contain your vehicle control (medium

with the equivalent concentration of DMSO). Column 12 can be a medium-only control.

Cell Plating: Add 100 µL of your cell suspension to all wells. This dilutes the compound

concentrations by half, resulting in a final concentration range from 100 µM down to ~0.2 µM.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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